Cas no 86525-68-0 (Hexane, 1-chloro-2-methyl-)

Hexane, 1-chloro-2-methyl- structure
Hexane, 1-chloro-2-methyl- structure
Product Name:Hexane, 1-chloro-2-methyl-
CAS No:86525-68-0
MF:C7H15Cl
MW:134.647001504898
CID:4257039
PubChem ID:523771
Update Time:2025-04-24

Hexane, 1-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Hexane, 1-chloro-2-methyl-
    • EN300-674038
    • 1-chloro-2-methylhexane
    • 86525-68-0
    • SCHEMBL3963251
    • Hexane, 1-chloro-2-methyl
    • AKOS006374222
    • cis-1-Chlor-2-methylhexan
    • Inchi： 1S/C7H15Cl/c1-3-4-5-7(2)6-8/h7H,3-6H2,1-2H3
    • InChI Key： VVROFNMTCHTDES-UHFFFAOYSA-N
    • SMILES： ClCC(C)CCCC

Computed Properties

  • Exact Mass: 134.0862282g/mol
  • Monoisotopic Mass: 134.0862282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 43.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

Hexane, 1-chloro-2-methyl- Pricemore >>

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Hexane, 1-chloro-2-methyl- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:86525-68-0)Hexane, 1-chloro-2-methyl-
Order Number:A1057316
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:46
Price ($):445.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:86525-68-0)Hexane, 1-chloro-2-methyl-
A1057316
Purity:99%
Quantity:1g
Price ($):445.0
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